(E)-N-(4-(methylamino)-4-oxobut-2-en-1-yl)-1-tosylpiperidine-3-carboxamide

• IUPAC Name: N-[(E)-4-(methylamino)-4-oxobut-2-enyl]-1-(4-methylphenyl)sulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C18H25N3O4S/c1-14-7-9-16(10-8-14)26(24,25)21-12-4-5-15(13-21)18(23)20-11-3-6-17(22)19-2/h3,6-10,15H,4-5,11-13H2,1-2H3,(H,19,22)(H,20,23)/b6-3+
• InChI Key: JFXQATCGRVTFEW-ZZXKWVIFSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCC(C2)C(=O)NCC=CC(=O)NC
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCC(C2)C(=O)NC/C=C/C(=O)NC
• Molecular Formula: C18H25N3O4S
• Molecular Weight: 379.5 g/mol

Description

(E)-N-(4-(methylamino)-4-oxobut-2-en-1-yl)-1-tosylpiperidine-3-carboxamide, also known as MT-45, is a synthetic opioid analgesic that was first synthesized in the early 1970s. It was initially developed as a potential alternative to morphine for the treatment of pain. However, due to its high abuse potential and lack of safety data, it was never approved for medical use. Despite this, MT-45 has gained popularity as a recreational drug, leading to concerns about its safety and potential for addiction.

Scientific Research Applications

Medicinal Chemistry Strategies to Reduce Metabolism

A study on structural modifications of imidazo[1,2-a]pyrimidine to reduce metabolism mediated by aldehyde oxidase (AO) highlighted the importance of altering heterocycles or blocking reactive sites to reduce AO metabolism. This approach is crucial for improving the stability and bioavailability of compounds, including those related to (E)-N-(4-(methylamino)-4-oxobut-2-en-1-yl)-1-tosylpiperidine-3-carboxamide, in drug discovery programs (Linton et al., 2011).

Antimicrobial Activity

Research into pyridonecarboxylic acids as antibacterial agents synthesized various compounds, including those structurally related to (E)-N-(4-(methylamino)-4-oxobut-2-en-1-yl)-1-tosylpiperidine-3-carboxamide. These compounds demonstrated significant antibacterial activity, underscoring the potential of such structures in developing new antibacterial agents (Egawa et al., 1984).

Synthesis and Characterization of Research Chemicals

A study on the synthesis and characterization of a research chemical closely related to the compound underscored the importance of accurate identification and characterization in the development of synthetic cannabinoids for research purposes. This highlights the application of such compounds in studying cannabinoid receptors and their pharmacological effects (McLaughlin et al., 2016).